Cas no 2639372-12-4 (rac-tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate)

• Product Name: rac-tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate
• CAS No: 2639372-12-4
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5664141
• PubChem ID: 165896419
• Update Time: 2025-06-08

rac-tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27726289
• 2639372-12-4
• rac-tert-butyl 2-[(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutyl]acetate
• 2728728-04-7
• tert-butyl 2-[(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutyl]acetate
• EN300-27725478
• rac-tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate

• Inchi： 1S/C14H27NO3/c1-13(2,3)17-11-8-10(15)9(11)7-12(16)18-14(4,5)6/h9-11H,7-8,15H2,1-6H3/t9-,10+,11-/m1/s1
• InChI Key： MURLYZOSUAZYGL-OUAUKWLOSA-N
• SMILES： O(C(C)(C)C)[C@@H]1C[C@@H]([C@H]1CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate

Professional Introduction to Rac-Tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate (CAS No. 2639372-12-4)

Rac-Tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate, a compound with the CAS number 2639372-12-4, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its complex stereochemical configuration, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple stereocenters and functional groups makes it a versatile scaffold for synthetic chemists and pharmacologists.

The molecular structure of Rac-Tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate features a cyclobutyl core substituted with various functional groups, including an amino group and a tert-butoxy moiety. This unique arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for further derivatization and functionalization. The stereochemistry of the molecule, particularly the (1R,2S,4R) configuration, is crucial for its biological activity and has been carefully optimized through advanced synthetic methodologies.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The compound Rac-Tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate exemplifies this trend, as it serves as a building block for the synthesis of enantiomerically pure pharmaceuticals. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for target enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that chiral cyclobutane derivatives can modulate neurotransmitter systems by interacting with specific receptors in the brain. The amino and tert-butoxy groups in Rac-Tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate provide a favorable pharmacophore for such interactions, making it an attractive candidate for further investigation.

The synthesis of this compound involves intricate multi-step reactions that require precise control over reaction conditions and stereochemistry. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve the desired stereoselectivity. These methodologies not only highlight the progress in synthetic chemistry but also underscore the importance of cutting-edge tools in drug discovery.

Recent advancements in computational chemistry have further accelerated the development of novel drug candidates like Rac-Tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate. Molecular modeling studies have provided valuable insights into its binding mode with biological targets, enabling researchers to optimize its structure for improved pharmacological properties. These computational approaches complement traditional experimental methods and have become indispensable in modern drug design.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic benefits. Preclinical studies have indicated that certain analogs exhibit promising activity against various diseases, including cancer and inflammatory conditions. The versatility of the cyclobutyl scaffold allows for the creation of a diverse library of compounds that can be screened for biological activity.

In conclusion, Rac-Tert-butyl 2-(1R,2S,4R)-2-amino-4-(tert-butoxy)cyclobutylacetate (CAS No. 2639372-12-4) represents a significant contribution to chiral chemistry and pharmaceutical research. Its complex stereochemistry and functional groups make it a valuable scaffold for the development of novel therapeutic agents. With ongoing advancements in synthetic methodologies and computational chemistry, this compound is poised to play a crucial role in future drug discovery efforts.